Cas no 30071-93-3 (1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one)

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one structure
30071-93-3 structure
Product Name:1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one
CAS No:30071-93-3
MF:C10H6F6O
MW:256.144464015961
MDL:MFCD00009910
CID:53571
PubChem ID:24855965
Update Time:2025-04-18

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3',5'-Bis(trifluoromethyl)acetophenone
    • 3',5'-di(trifluoromethyl)-acetophenone radical
    • 3,5-Bis(trifluoromethyl)acetophenone
    • 1-(3,5-Bis(trifluoromethyl)phenyl)ethanone
    • 1-[3,5-bis(trifluoromethyl)phenyl]ethanone
    • 1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]ETHAN-1-ONE
    • 3.5-Bis（trifluoromethyl）acetopenone
    • C10H6F6O
    • 3,5-ditrifluoromethylacetophenone
    • 3’,5’-Bis(trifluoromethyl)acetophenone
    • 3′,5′-Bis(trifluoromethyl)acetophenone
    • MBT-AC
    • 1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one
    • 1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-one
    • Ethanone, 1-[3,5-bis(trifluoromethyl)phenyl]-
    • MCYCSIKSZLARBD-UHFFFAOYSA-N
    • 3',5'-bis-trifluoromethylacetophenone
    • 3,5-Bis(trifluoromethyl)
    • MDL： MFCD00009910
    • Inchi： 1S/C10H6F6O/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-4H,1H3
    • InChI Key： MCYCSIKSZLARBD-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(C)=O)C=C(C(F)(F)F)C=1)(F)F
    • BRN： 2384789

Computed Properties

  • Exact Mass: 256.03200
  • Monoisotopic Mass: 256.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.422 g/mL at 25 °C(lit.)
  • Boiling Point: 162.7°C at 760 mmHg
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.4221(lit.)
  • PSA: 17.07000
  • LogP: 3.92680
  • Solubility: Not determined

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：3439
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

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1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Production Method

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:30071-93-3)3',5'-Bis(trifluoromethyl)acetophenone
Order Number:LE2695;LE7355;LE2472494
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:30071-93-3)3',5'-Bis(trifluoromethyl)acetophenone
LE2695;LE7355;LE2472494
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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